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Compound of Interest

Compound Name: 2-Phenylmorpholine hydrochloride
CAS No.: 23972-42-1
Cat. No.: B1280072
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core solubility and
stability characteristics of 2-Phenylmorpholine hydrochloride. The information herein is
intended to support research, development, and formulation activities by providing both
established data and detailed experimental protocols for in-house characterization.

Core Physicochemical Properties

2-Phenylmorpholine hydrochloride is a white to off-white solid.[1] It is the hydrochloride salt
of 2-phenylmorpholine, a versatile building block in the synthesis of various bioactive
molecules.[1] The compound's stability and compatibility with diverse reaction conditions make
it a valuable intermediate in the pharmaceutical and agrochemical industries.[1]

Table 1: Physicochemical Identifiers of 2-Phenylmorpholine Hydrochloride
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Property Value Reference
CAS Number 23972-42-1 [1]
Molecular Formula C10H13NO - HCI [1]
Molecular Weight 199.68 g/mol [1]
Appearance White solid [1]
Storage Conditions 0-8°C [1]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its
bioavailability and formulation feasibility. 2-Phenylmorpholine hydrochloride is qualitatively
described as being soluble in water and alcohol, and slightly soluble in ether and petroleum
ether.[2] Researchers have noted its utility in enhancing the solubility and bioavailability of
certain drug formulations.[1]

Quantitative Solubility Data

While specific quantitative solubility data for 2-Phenylmorpholine hydrochloride is not
extensively published, the following table illustrates how such data would be presented. The
values are hypothetical and intended to serve as a template for reporting results from the
experimental protocols outlined below.

Table 2: lllustrative Thermodynamic Solubility of 2-Phenylmorpholine Hydrochloride in
Various Solvents
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Temperature Solubility o
Solvent Solubility (uM)  Method
(°C) (mg/mL)
Data Not Data Not
Water 25 ) ) Shake-Flask
Available Available
Data Not Data Not
PBS (pH 7.4) 25 ) ) Shake-Flask
Available Available
Data Not Data Not
Ethanol 25 ) ) Shake-Flask
Available Available
Data Not Data Not
Methanol 25 Shake-Flask
Available Available
) Data Not Data Not
Dichloromethane 25 ) ) Shake-Flask
Available Available

Table 3: lllustrative Kinetic Solubility of 2-Phenylmorpholine Hydrochloride

Assay Medium Incubation Time (h)  Solubility (pg/mL) Method

PBS (pH 7.4) 2 Data Not Available Nephelometry
FaSSIF 2 Data Not Available Nephelometry
FeSSIF 2 Data Not Available Nephelometry

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, the following established methodologies are
recommended.

This method determines the equilibrium solubility of a compound, which is crucial for pre-
formulation and understanding its behavior at saturation.[3][4]

Protocol:

o Preparation: Accurately weigh an excess amount of 2-Phenylmorpholine hydrochloride
into a glass vial.
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Solvent Addition: Add a precise volume of the desired solvent (e.g., water, PBS pH 7.4,
ethanol).

Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C)
for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[4] The
presence of undissolved solid should be visually confirmed.

Sample Separation: Separate the undissolved solid from the solution via centrifugation or
filtration (using a filter that does not adsorb the compound).

Quantification: Analyze the concentration of 2-Phenylmorpholine hydrochloride in the
clear supernatant using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Data Analysis: The determined concentration represents the thermodynamic solubility of the
compound in the tested solvent at the specified temperature.
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Caption: Thermodynamic Solubility Workflow.

Kinetic solubility is often assessed in early drug discovery to identify potential solubility liabilities
in a higher throughput manner.[3][5]

Protocol (Nephelometric Method):
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Stock Solution: Prepare a concentrated stock solution of 2-Phenylmorpholine
hydrochloride in dimethyl sulfoxide (DMSO).

Plate Preparation: Dispense the DMSO stock solution into a multi-well plate.

Buffer Addition: Add the aqueous buffer (e.g., PBS) to the wells to achieve the desired final
compound concentrations.

Incubation: Mix and incubate the plate at a controlled temperature for a shorter period (e.g.,
2 hours).[6]

Measurement: Measure the light scattering of the solutions in each well using a
nephelometer. An increase in light scattering indicates precipitation of the compound.

Data Analysis: The kinetic solubility is determined as the concentration at which precipitation
is first observed.
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Caption: Kinetic Solubility Workflow.

Stability Profile

The stability of a drug substance is a critical quality attribute that can be influenced by

environmental factors such as temperature, humidity, and light.[7] Understanding the stability
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profile of 2-Phenylmorpholine hydrochloride is essential for determining appropriate storage
conditions, re-test periods, and identifying potential degradation products.

Stability Data

Forced degradation studies are necessary to identify potential degradation pathways and to
develop stability-indicating analytical methods.[8] The results of such studies for 2-
Phenylmorpholine hydrochloride would be summarized as shown in the illustrative table
below.

Table 4: lllustrative Forced Degradation of 2-Phenylmorpholine Hydrochloride

. . Degradants
Stress Condition Duration Assay (%)
Formed

Acid Hydrolysis (0.1 M ) )

24 h Data Not Available Data Not Available
HCI, 60°C)
Base Hydrolysis (0.1 ) )

24 h Data Not Available Data Not Available
M NaOH, 60°C)
Oxidation (3% Hz20-2, ) )
RT) 24 h Data Not Available Data Not Available
Thermal (80°C) 48 h Data Not Available Data Not Available
Photolytic (ICH Q1B) 1.2 million lux hours Data Not Available Data Not Available

Experimental Protocols for Stability Assessment

The following protocols are based on the International Council for Harmonisation (ICH)
guidelines for stability testing.

These studies are performed to identify the likely degradation products and to demonstrate the
specificity of the analytical methods used for stability testing.[8][9]

Protocol:
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o Sample Preparation: Prepare solutions of 2-Phenylmorpholine hydrochloride (typically 1
mg/mL) in various stress media.[8]

o Stress Conditions: Expose the samples to a range of forced degradation conditions as
outlined in Table 4. This includes:

o Acid and Base Hydrolysis: Treat with acidic (e.g., 0.1 M HCI) and basic (e.g., 0.1 M NaOH)
solutions at elevated temperatures (e.g., 60°C).[10]

o Oxidation: Treat with an oxidizing agent such as hydrogen peroxide (e.g., 3%).[11]

o Thermal Degradation: Expose the solid drug substance and solutions to high temperatures
(e.g., 80°C).

o Photodegradation: Expose the drug substance to light providing an overall illumination of
not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less
than 200 watt hours/square meter, as per ICH Q1B guidelines.[12]

o Time Points: Sample the stressed solutions at various time points (e.g., 0, 6, 12, 24 hours).

e Analysis: Analyze the samples using a stability-indicating HPLC method to separate the
parent compound from any degradation products. Peak purity analysis using a photodiode
array (PDA) detector and identification of degradants by mass spectrometry (LC-MS) should
be performed.

o Data Evaluation: Determine the percentage of degradation and identify the major
degradation products.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1280072/docs?utm_src=pdf-body#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://resolvemass.ca/forced-degradation-testing-in-pharma/
https://veeprho.com/forced-degradation-studies-for-drug-substances-and-drug-products-a-regulatory-considerations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

ﬁDrepare 2-Phenylmorpholine HC\

LK solutions (e.g., 1 mg/mL) JJ

Stress Conditions

Y Y
[Acid/Base Hydrolysis] [ Oxidation (H2032) ] Thermal (Heat) Photolytic (Light)

é Analysis
Y
D[Sample at time points]<
Analyze by Stability-Indicating
HPLC-PDA/MS
- J

Click to download full resolution via product page
Caption: Forced Degradation Study Workflow.

These studies are conducted to establish the re-test period for the drug substance and the
shelf-life for the drug product.[7]

Protocol:

o Batch Selection: Select at least three primary batches of 2-Phenylmorpholine
hydrochloride for the stability study.

o Storage Conditions: Store the samples under the following ICH-recommended conditions:
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o Long-Term: 25°C + 2°C / 60% RH * 5% RH or 30°C + 2°C / 65% RH + 5% RH.[13]

o Accelerated: 40°C £ 2°C / 75% RH £ 5% RH.[13]

o Testing Frequency: Test the samples at specified time points. For long-term studies, this is
typically every 3 months for the first year, every 6 months for the second year, and annually
thereafter.[7] For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6
months) is recommended.[7]

o Analytical Tests: At each time point, perform a full suite of tests including appearance, assay,
purity (degradation products), and any other critical quality attributes.

» Data Evaluation: Evaluate the data for any trends in degradation or changes in physical
properties to establish a re-test period.

Conclusion

This technical guide provides a framework for understanding and evaluating the solubility and
stability of 2-Phenylmorpholine hydrochloride. While some qualitative data is available, this
document emphasizes the importance of robust experimental characterization. The detailed
protocols for thermodynamic and kinetic solubility, as well as forced degradation and long-term
stability studies, offer a clear path for researchers to generate the critical data needed for
successful drug development and formulation. The provided templates for data presentation
and workflow visualizations are intended to aid in the systematic reporting and comprehension
of these essential physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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